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Compound of Interest

Compound Name: Tanzawaic acid E

Cat. No.: B15593075 Get Quote

Purpose
This document provides comprehensive procedures for the safe and environmentally

responsible disposal of Tanzawaic acid E, a carboxylic acid isolated from Penicillium steckii.[1]

This guide is intended for researchers, scientists, and drug development professionals who

handle this compound in a laboratory setting. Adherence to these procedures is critical to

ensure personnel safety and compliance with institutional and regulatory standards.

Scope
These procedures apply to all forms of Tanzawaic acid E waste, including:

Pure, unused, or expired solid compound.

Solutions containing Tanzawaic acid E.

Contaminated labware (e.g., pipette tips, vials, gloves, bench paper).

Spent cell culture media containing the compound.

Essential Safety and Handling Information
While a specific Safety Data Sheet (SDS) for Tanzawaic acid E is not publicly available, it

should be treated as a potentially hazardous chemical. As a carboxylic acid, it may possess
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irritant properties. All handling and disposal operations must be conducted by trained personnel

familiar with standard laboratory safety protocols.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

All handling of solid Tanzawaic acid E or concentrated solutions should be performed within a

certified chemical fume hood to minimize inhalation exposure.

Disposal Pathway: Hazardous Chemical Waste
The primary and recommended disposal method for Tanzawaic acid E is through your

institution's hazardous waste management program. This ensures the highest level of safety

and regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Segregation:

Do not mix Tanzawaic acid E waste with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) department.

It is crucial to keep acidic waste separate from bases and strong oxidizing agents to

prevent violent chemical reactions.[2]

Containerization:

Collect all waste materials contaminated with Tanzawaic acid E in a dedicated, leak-

proof, and chemically compatible waste container.

For liquid waste, use a container with a secure screw-top cap. Do not fill liquid waste

containers beyond 90% capacity to allow for vapor expansion.
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Solid waste (e.g., contaminated gloves, pipette tips) should be collected in a clearly

marked bag or container designated for solid chemical waste.

Labeling:

Affix a hazardous waste label to the container immediately upon starting waste

accumulation.

The label must include the following information:

The full chemical name: "Tanzawaic acid E"

The words "Hazardous Waste"

An accurate description of the contents, including solvents and approximate

concentrations.

The date when the first waste was added.

The associated hazards (e.g., "Irritant," "Acid").

Storage:

Store the labeled waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.

The SAA should be a secondary containment bin or tray to capture any potential leaks.

Store the container away from incompatible materials, such as bases and oxidizers.[2]

Disposal Request:

Once the waste container is full or has been in storage for an extended period (typically no

more than one year), schedule a pickup with your institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste collection.

Quantitative Data Summary
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Parameter Value/Information Source

Molecular Formula C₁₈H₂₆O₃ [1][3]

Molecular Weight 290.40 g/mol [1][3]

Appearance
Typically a solid at room

temperature
[1]

Storage (as a product)

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[1]

Experimental Protocol: In-Lab Neutralization (For
Dilute Aqueous Solutions Only)
Caution: In-lab neutralization should only be performed after a thorough risk assessment and

with the explicit approval of your institution's EHS department. This procedure is not suitable for

concentrated solutions or solutions containing other hazardous materials.

Preparation:

Perform the entire procedure in a chemical fume hood.

Ensure an acid spill kit is readily available.

Wear all required PPE (safety goggles, lab coat, chemical-resistant gloves).

Dilution:

If the aqueous solution of Tanzawaic acid E is more than 1% concentrated, it must first be

diluted.

Slowly add the acidic solution to a large volume of cold water with constant stirring. Never

add water to acid.

Neutralization:
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Use a weak base, such as a 5% sodium bicarbonate solution, for neutralization.

Slowly add the sodium bicarbonate solution to the diluted Tanzawaic acid E solution while

stirring. Be aware that this may generate gas (carbon dioxide), so add the base slowly to

avoid foaming and splashing.

Continuously monitor the pH of the solution using a calibrated pH meter or pH strips.

Continue adding the weak base until the pH is stable within the neutral range specified by

your local water authority (typically between 6.0 and 9.0).

Disposal of Neutralized Solution:

Once the pH is confirmed to be within the acceptable range, the neutralized solution may

be disposed of down the drain with a copious amount of running water (at least a 20-fold

excess), as per your institutional guidelines.

Disposal Workflow Diagram
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Caption: Disposal workflow for Tanzawaic acid E.
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Disclaimer
This document provides general guidance. Researchers must obtain the specific Safety Data

Sheet (SDS) from the supplier of Tanzawaic acid E and consult with their institution's

Environmental Health and Safety (EHS) department to ensure full compliance with all local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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